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Introduction: A New Cation for Enhanced Perovskite
Formulations

Organic-inorganic hybrid perovskites have demonstrated remarkable potential in the field of
optoelectronics, particularly in next-generation solar cells. The ability to tune their properties
through compositional engineering is a key advantage. The "A" site cation in the ABXs
perovskite structure plays a crucial role in determining the structural stability and optoelectronic
characteristics of the material. While methylammonium (MA) and formamidinium (FA) have
been the most extensively studied organic cations, there is a growing interest in exploring novel
cations to further enhance performance and stability.

This guide focuses on the application of Ethanolammonium iodide (EOAI), also known as
Monoethanolammonium iodide (MEAI), as a precursor for the fabrication of hybrid perovskite
thin films. The introduction of the hydroxyl group (-OH) on the ethylammonium backbone offers
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unique opportunities to influence the perovskite's properties through hydrogen bonding and
altered chemical interactions within the precursor solution and the final crystalline film. We will
delve into the synthesis of mixed-cation perovskites incorporating MEAI, their resulting
properties, and detailed protocols for their fabrication and characterization.

Physicochemical Properties of Ethanolammonium
lodide (MEAI)

Understanding the fundamental properties of MEAI is crucial for its effective use as a
perovskite precursor. Below is a summary of its key characteristics.

Property Value/Description Source

Chemical Formula HOCH2CH2zNHsl [1]
Monoethanolammonium iodide

Synonyms [1]
(MEAI)

Cation lonic Radius ~0.24 nm [1]

The larger ionic radius of the monoethanolammonium (MEA™) cation, compared to the
methylammonium (MA+) cation (0.18 nm), influences the Goldschmidt tolerance factor, which is
a key indicator of the stability of the perovskite crystal structure. The substitution of MA* with
MEA* can lead to an increase in the lattice parameters of the resulting perovskite.[1]

Synthesis and Application of MEAI-Containing
Perovskites

The incorporation of MEAI into perovskite films is typically achieved by creating mixed-cation
formulations, most commonly with methylammonium iodide (MAI). This approach allows for the
fine-tuning of the perovskite's bandgap and can lead to improved film morphology and device
stability.

Protocol 1: Synthesis of Monoethanolammonium lodide
(MEAI)
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This protocol outlines the synthesis of MEAI through a neutralization reaction.

Materials:

Monoethanolamine (HOCH2CH2NH:2)
Hydroiodic acid (HI)

Anhydrous diethyl ether

Ethanol

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve a known molar amount of monoethanolamine in ethanol.
Place the flask in an ice bath and begin stirring.

Slowly add an equimolar amount of hydroiodic acid dropwise to the stirred solution. The
reaction is exothermic, so maintain a low temperature.

Continue stirring in the ice bath for 2 hours after the addition is complete.

Remove the flask from the ice bath and allow it to warm to room temperature, continuing to
stir for another 2 hours.

Use a rotary evaporator to remove the ethanol and water, which will yield a white or off-white
solid.

Wash the resulting solid with anhydrous diethyl ether to remove any unreacted starting

materials.
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e Dry the purified MEAI powder under vacuum.

Protocol 2: Preparation of a Mixed-Cation (MA/MEA)
Perovskite Precursor Solution

This protocol details the preparation of a precursor solution for the deposition of a
(MA)x(MEA)1-xPDbls perovskite film.

Materials:

e Methylammonium iodide (MAI)

» Monoethanolammonium iodide (MEAI)
o Lead(ll) iodide (Pblz)

e N,N-Dimethylformamide (DMF)

e Dimethyl sulfoxide (DMSO)

» Vials

e Magnetic stirrer and stir bar

e Hot plate

Procedure:

e Prepare separate stock solutions of MAI-Pblz and MEAI-PDbl-.

o For the MAI-Pbl2 solution, dissolve equimolar amounts of MAI and Pblz in a 4:1 (v/v)
mixture of DMF and DMSO.

o For the MEAI-Pblz solution, dissolve equimolar amounts of MEAI and Pblz in a 4:1 (v/v)
mixture of DMF and DMSO.

 Stir both solutions at 60°C until the precursors are fully dissolved.[1]
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» To create a mixed-cation precursor solution with a specific ratio (e.g., MAo.sMEAo.5Pbl3), mix
the MAI-Pblz and MEAI-Pblz stock solutions in the desired molar ratio (e.g., a 1:1 volume
ratio for a 0.5:0.5 composition).[1]

« Stir the final mixed-cation precursor solution at 60°C for at least 2 hours before use to ensure
homogeneity.

Protocol 3: Fabrication of a Mixed-Cation Perovskite
Thin Film

This protocol describes the deposition of the mixed-cation perovskite film onto a substrate
using a one-step spin-coating method.

Materials:

e Substrates (e.g., FTO glass with an electron transport layer)
o Mixed-cation perovskite precursor solution

e Spin coater

e Hot plate

¢ Nitrogen or argon-filled glovebox (recommended)
Procedure:

e Pre-clean the substrates using a standard procedure (e.g., sonication in detergent, deionized
water, acetone, and isopropanol).

» Transfer the cleaned substrates and the precursor solution into a nitrogen-filled glovebox.
e Place a substrate onto the spin coater chuck.

¢ Dispense a sufficient amount of the mixed-cation perovskite precursor solution onto the
substrate to cover the surface.

e Spin coat the substrate. A typical two-step program is:
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o 1000 rpm for 10 seconds (to spread the solution)

o 4000-6000 rpm for 30-45 seconds (to form a uniform film)

» During the high-speed step, an anti-solvent (e.g., chlorobenzene) can be dripped onto the
spinning substrate to induce rapid crystallization. However, for some MEAI-containing
perovskites, a uniform film can be achieved without an anti-solvent.[1]

o Transfer the coated substrate to a hotplate and anneal at 100°C for 10-15 minutes. This step
removes residual solvent and promotes crystallization.

 Allow the film to cool to room temperature before proceeding with the deposition of
subsequent layers (e.g., hole transport layer and metal contact).

Experimental Workflow Visualization

The following diagram illustrates the key steps in the fabrication of a mixed-cation perovskite
solar cell using Ethanolammonium iodide.

Characterization

‘ Precursor Synthesis

Device Fabrication UV-Vis

Substrate Cleaning & ETL Deposition Spin Coat Perovskite Solution Deposit Hole Transport Layer Deposit Metal Contact
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Caption: Workflow for the synthesis and fabrication of MEAI-containing perovskite solar cells.

Impact of Ethanolammonium lodide on Perovskite
Properties

The incorporation of MEAI into perovskite formulations has several notable effects on the
resulting film and device characteristics:

o Crystal Structure and Bandgap: The substitution of the smaller MA* cation with the larger
MEA* cation leads to an increase in the lattice parameters of the perovskite crystal.[1] This,
in turn, results in an increase in the bandgap energy. For instance, a mixed-cation perovskite
MAo.sMEAo.5Pbls has a bandgap of approximately 1.7 eV, which is higher than that of pure
MAPDIs. This tunability of the bandgap makes MEAI-containing perovskites promising for
applications in tandem solar cells.[1]

» Film Morphology: Perovskite films fabricated with MEAI, such as MAo.sMEAo.5Pbls and
MAo.2sMEAo.75Pbl3, have been shown to form homogeneous and continuous polycrystalline
layers when spin-coated from a DMF:DMSO solution.[1] The presence of MEAI in the
precursor solution significantly influences the morphology of the polycrystalline layers, and
under optimized conditions, films without dendritic structures or pinholes can be achieved.[1]

o Device Performance and Stability: A key advantage of using MEAI is the observed reduction
in the hysteresis of the current-voltage (I-V) characteristics of the resulting solar cells.[1] This
suggests that the incorporation of the MEA™* cation can help to suppress ion migration within
the perovskite film, leading to improved device stability. All synthesized mixed-cation
samples with MEAI have demonstrated photocurrent generation under visible light
illumination.[1]

Characterization of MEAI-Containing Perovskite
Films

To evaluate the quality and properties of the fabricated perovskite films, a suite of
characterization techniques should be employed:
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» X-ray Diffraction (XRD): To confirm the formation of the perovskite crystal structure and to
determine the lattice parameters. The successful incorporation of MEA* will be indicated by
a shift in the diffraction peaks to lower angles, corresponding to a larger lattice spacing.

e Scanning Electron Microscopy (SEM): To visualize the surface morphology of the perovskite
film, including grain size, uniformity, and the presence of any defects like pinholes.

o UV-Visible (UV-Vis) Spectroscopy: To determine the optical absorption properties of the film
and to calculate the bandgap energy from the absorption onset.

e Photoluminescence (PL) Spectroscopy: To assess the electronic quality of the perovskite
film. A higher PL intensity can indicate a lower density of non-radiative recombination
centers.

Troubleshooting Common Issues
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Issue

Potential Cause(s)

Suggested Solution(s)

Poor Film Coverage / Pinholes

- Incorrect spin coating
parameters- Non-optimal
solvent system- Substrate

contamination

- Optimize spin coating speed
and duration.- Adjust the
DMF:DMSO ratio or explore
other solvent systems.- Ensure

rigorous substrate cleaning.

Low Crystallinity in XRD

- Insufficient annealing time or
temperature- High humidity

during fabrication

- Increase annealing time or
temperature (e.g., 100-120°C
for 10-20 min).- Fabricate films
in a low-humidity environment

(glovebox).

Inconsistent Device

Performance

- Variations in precursor
solution stoichiometry-

Inconsistent film thickness

- Precisely measure and
control the molar ratios of
precursors.- Ensure consistent
dispensing of the precursor
solution and spin coating

parameters.

Significant I-V Hysteresis

- lon migration within the

perovskite layer

- While MEAI helps reduce
hysteresis, further optimization
of the MA:MEA ratio may be
needed.- Consider interfacial

passivation strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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